Journal Name:npj Clean Water
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Structural and Magnetic Characteristics of Rapid Solidified Co78Zr17B2Si1M2 (M = W, Cr, Mo) alloys
npj Clean Water ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1007/s10948-023-06604-6
This research explored the effects of W, Mo, and Cr elements on the structural and magnetic characteristics of Co78Zr17B2Si1M2 (M = W, Cr, Mo) alloys. Toward this goal, vacuum arc melting technique was used to prepare the initial ingots, and rapid solidification process was followed by the melt-spinning technique. The samples were evaluated using X-ray diffractometer (XRD), field emission scanning electron microscopy (FESEM), differential scanning calorimetry (DSC), and vibrating sample magnetometer (VSM). Based on the results, the Co5Zr magnetic phase with coercivity (Hc) and saturation magnetization (Ms) within 2.7–3 Oe and 30–42 emu/g was successfully formed in Co78Zr17B2Si1M2 (M = W, Cr, Mo) systems during the melt-spinning process. Performing the annealing process at a temperature lower than 400 °C led to an increase in the percentage of the Co5Zr magnetic phase as well as Hc (to about 4.6 kOe in the Co78Zr17B2Si1Cr2 sample). In contrast, the precipitation of Co11Zr2 and Co23Zr6 compounds during the annealing process over 500 °C had destructive effects on the hard magnetic properties of the studied samples.
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Effect of Magnesium Ion Substitution on Physical Properties and Magnetic Induction Heating of Maghemite (γ-Fe2O3) Nanoparticles
npj Clean Water ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1007/s10948-023-06592-7
We report the preparation, characterization, and magnetic hyperthermia of magnesium-doped maghemite (γ-Fe2O3) nanoparticles (NPs). XRD and Rietveld refinement reveal the formation of a single cubic phase of γ-Fe2O3, where the substitution of Fe+3 located in the tetrahedral site by Mg+2 did not alter the crystal structure. Magnetic measurements showed an increase of saturation for low concentration of magnesium (1% and 3%) and a decrease for 5% of magnesium. The superparamagnetism behavior and the effective anisotropy constant (\({K_{eff}}\)) were confirmed and determined by the Langevin model and the law of approach to saturation (LAS), respectively. Hyperthermia under an alternating magnetic field (AMF) was conducted, indicating that all the NPs reach hyperthermia temperatures (42 °C) in relatively short times (3–5 min.). It was found that all the Mg-doped γ-Fe2O3 NPs present relatively good heating efficiencies, with SAR values in the range of 35–114W/g and ILP values (0.58–1.67 nHm2/kg). Furthermore, the linear response theory (LRT) model was studied to further assess heating mechanisms and to determine the Néel relaxation time (\({\tau }_{R}\)). Our finding strongly suggests that the as-prepared Mgx-doped γ-Fe2O3 MNPs are promising for hyperthermia application.
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Synthesis and Study of Reactive Mesogen in a Spin Valve Structure
npj Clean Water ( IF 0 ) Pub Date: 2023-07-01 , DOI: 10.1007/s10948-023-06602-8
The hyperfine and spin–orbit coupling interaction are weak; due to these, organic materials are proposed to be excellent spin transport layer. In organic spin valve, reactive mesogen is used as the spacers, which have more advantages such as solution processing, higher mobility, and large area fabrication. The FeCo and NiFe dissimilar top ferromagnetic (FM) electrodes are used for spin injection and detection causing magneto resistance (MR) effect. The MR ratio was 3.2% at 50 K. Depending on various temperature, the MR behaviors were observed. This is the first reported spin MR effect in organic spin valve using reactive mesogen (RM) as a spacer layer. The results indicate that the HMPC (2,6-Bis 4-hydroxy propyloxy-3-methoxy benzaldehyde cyclohexanone) (RM) can be used as spin transport materials and provide clear for future organic based spintronics studies.
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Electrical Resistance of Hydrides Under High Pressure: Evidence of Superconductivity or Confirmation Bias?
npj Clean Water ( IF 0 ) Pub Date: 2023-06-21 , DOI: 10.1007/s10948-023-06594-5
During the past 9 years, extensive experimental evidence has been presented that is claimed to demonstrate that hydrogen-rich materials under high pressure are high-temperature superconductors, as predicted by conventional BCS-electron–phonon theory. Foremost among the experimental evidence are electrical resistance measurements, which claimed to show that the resistivity of these materials falls well below that of the best normal metals within experimental accuracy. Here I propose an alternative explanation for the vanishingly small resistance reported for these materials that does not involve superconductivity.
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Features of Magnetization and Vortex System of Magnesium Diboride
npj Clean Water ( IF 0 ) Pub Date: 2023-06-01 , DOI: 10.1007/s10948-023-06588-3
The Monte Carlo method was used to numerically calculate the magnetization curves of a model sample of magnesium diboride containing various concentrations of point defects. The dynamics of penetration, propagation, and trapping of Abrikosov vortices have been investigated. The calculations showed a qualitative agreement with the experimental data obtained on a multifilamentary polycrystalline commercial magnesium diboride sample. Similar simulations were performed for a cuprate high-temperature superconductor YBCO to compare the magnetic characteristics of two materials with identical pinning distributions. Differences in the irreversibility fields and total penetration fields have been shown, as well as a twofold difference in the areas of magnetization loops for these materials, which is important for practical applications. It has been shown that the observed features can be associated with the differences in vortex-vortex interactions and different pinning efficiencies resulting from the differences in the characteristic lengths. A proposal has been made that the greater rigidity of the vortex lattice in magnesium diboride than in YBCO should lead to a greater increase in magnetization and critical current when artificial defects are added.
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Investigation of Magnetic and Transport Properties of Co2FeSi Spin Glass Heusler Alloy Under Extreme Conditions
npj Clean Water ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.1007/s10948-023-06601-9
Here, we report the experimental investigations on magnetic (spin polarization and exchange bias) and transport (spin-flip and spin-flop) properties of Co2FeSi Heusler compound at cryo temperature and high magnetic field. The spin cluster characteristic of the material is revealed by the M[T] curve of the ZFC, FC, and FW cycles. This can exhibit spin polarization behavior of anti-ferromagnetism (AFM) at 30–70 K. Furthermore, at a critical field of 0.2 T, AFM transforms into ferromagnetic (FM) and on further increasing the magnetic field, the spin polarization region becomes linear due to perseverance of FM behavior. The isothermal magnetization [M(H)] are also evaluated at different temperatures and AFM to FM transition has been observed at various applied magnetic fields. These magnetic measurements are used to determine exchange bias [EB] parameters such as HE, HC, and Mr both at low and room temperature. The resistivity [ρ(T)] has been measured at 0 and 5 T field, which explain the increasing trend of metallic nature at cooling cycle and also provides a clear evidence of magnonic, phononic resistivity and spin-flip scattering.
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Effect of Orbital Hybridizations at the Interface on the Exchange Bias in SmFeO3/NiFe and SmFeO3/CoFeB Bilayers
npj Clean Water ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1007/s10948-023-06577-6
In this work, the effect of orbital hybridizations at the interface on the exchange bias in SmFeO3/NiFe (3 nm) and SmFeO3/CoFeB (3 nm) bilayers prepared by pulsed laser deposition (PLD) combined with magnetron-sputtering technique on SrTiO3 (100) substrates was investigated. X-ray photoelectron spectroscopy (XPS) was employed to obtain the valence states of related elements in each layer and interface of the bilayer. With the purpose of studying the electronic structure of bilayers, especially the orbital hybridizations at the interface of bilayers, X-ray absorption spectroscopy (XAS) was also accomplished. Remarkably, the hybridizations of Co 3d - O 2p and Ni 3d - O 2p are confirmed in the SFO/CoFeB and SFO/NiFe bilayers, respectively. Meantime, it is observed that the bilayers exhibit different exchange bias effect (EB) from magnetization investigations, which are probably resulted from Co/Ni ions in oxidized states and the higher strength of hybridization of Ni 3d - O 2p than that of Co 3d - O 2p.
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Effects of Ge Doping on the AC Susceptibility and Electrical Properties of Tl(Ba,Sr)CaCu2O7 Superconductor
npj Clean Water ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1007/s10948-023-06578-5
The TlSr2CaCu2O7 ceramic is not easily prepared in the superconducting form but superconducts at higher temperatures than TlBa2CaCu2O7 with proper elemental substitutions. The combination of Ba and Sr in Tl(Ba,Sr)CaCu2O7 with a suitable elemental substitution is an interesting topic to study. In this paper, the effects of Ge on the superconductivity of Tl1-xGexBaSrCaCu2O7 for x = 0 to 0.6 are reported. The samples were prepared via the conventional solid-state reaction method. Powder X-ray diffraction patterns revealed a single Tl-1212 phase for the x = 0–0.2 samples. The electrical resistance versus temperature curves showed metallic normal state behavior for all samples with onset transition temperature Tc-onset between 90 and 100 K and zero transition temperature Tc-zero between 67 and 81 K. Ge-doping suppressed Tc-onset and the AC susceptibility transition temperature, Tcχ’ but enhanced Tc-zero and narrowed the transition width ΔTc. The x = 0.3 sample showed the highest Tp indicating the improvement of the intergrain coupling. Tp is the peak temperature of the imaginary part, χ” of the complex susceptibility. The intergrain critical current density, Jc at the peak temperature Tp for all samples was between 15 and 18 A cm−2. Lower doping of Ge increased the homogeneities of the individual superconducting grains and enhanced intergrain coupling. The role of ionic radius and GeO2/CuO2 layers on the superconductivity of Tl(Ba,Sr)CaCu2O7 are discussed.
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On Estimating the Critical Current Density in Polycrystalline Superconductors Synthesized by Solid-State Method
npj Clean Water ( IF 0 ) Pub Date: 2023-05-13 , DOI: 10.1007/s10948-023-06575-8
In a recent paper, Zhang et al. [1] studied the effect of a Pb content on the superconducting properties of Bi-2223. Some earlier, Ramírez et al. [2] explored the effect of compaction pressure on the Bi-2212. In both studies, the critical current densities were estimated and compared for a series of polycrystalline superconducting samples. The synthesis conditions for the highest critical current density were claimed in both works. This comment explains that the average granule size should be used instead of the sample size in the Bean formula for the polycrystalline superconductors synthesized by solid-state, sol–gel, electrospinning, and solution blow spinning methods. The corrected estimations for the commented articles conclude that the synthesis conditions affect both the granule size and the intragranular critical current density. The synthesis parameters for the highest critical current density conditions are clarified.
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Electronic, Magnetic, and Structural Properties of the 3d Transition Metal-Doped Single-Walled Indium Phosphide Nanotube
npj Clean Water ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1007/s10948-023-06605-5
In this research, ab initio investigation on the electronic, magnetic, and structural properties of 3d transition-metal (TM) impurities (Cu, Ni, Co, Fe, Mn, Cr, and V) doped armchair (5, 5) indium phosphide nanotubes (InPNT) was performed by using a density functional theory. The observations illustrate that there exists a structural distortion around 3d TM impurities with regard to the pure InPNT. Furthermore, the observations revealed that the total magnetic moment changes are in good agreement with Hund’s rule. In addition, the Mn-doped InPNT has a maximum magnetic moment. The calculations exhibited that the InP nanotube is semiconductor in nature with a direct band gap of 1.46 eV. Also, the simulation results illustrated that when 3d TM impurities, except Cu, are replaced with In atom in InPNT, impurity doping leads to the magnetic form of the nanotube. Cu-doped InPNT is a non-magnetic metal whereas, Ni and Fe-doped InPNTs are ferromagnetic metals. The V-doped InPNT is also a magnetic semiconductor according to simulation data. Furthermore, we found that the Cr, Co, and Mn-doped InPNT are half-metals with 100% spin-polarization characters. This fact makes the InPNT used for Nano magnet and spintronic applications. In the end, our results show that the InP nanotube doped with iron is more stable than others.
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